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Compound of Interest

Compound Name:
3-Phenylazetidin-3-ol

hydrochloride

Cat. No.: B1343857 Get Quote

Technical Support Center: 3-Phenylazetidin-3-ol
Hydrochloride
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 3-Phenylazetidin-3-ol hydrochloride (CAS No:

550370-15-5).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-Phenylazetidin-3-ol hydrochloride?

A1: 3-Phenylazetidin-3-ol hydrochloride is classified as a hazardous substance. It is harmful

if swallowed, causes skin irritation, and can cause serious eye damage.[1] It may also cause

respiratory irritation.[1]

Q2: What personal protective equipment (PPE) should be worn when handling this compound?

A2: When handling 3-Phenylazetidin-3-ol hydrochloride, it is essential to wear appropriate

personal protective equipment. This includes protective gloves, protective clothing, and

eye/face protection.[1] All handling should be done in a well-ventilated area or outdoors to

avoid inhalation of dust or fumes.[1]

Q3: What are the proper storage conditions for 3-Phenylazetidin-3-ol hydrochloride?
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A3: Proper storage is crucial for maintaining the stability and integrity of the compound. For

long-term storage, it is recommended to store the compound at 2-8°C. Some suppliers suggest

storing the compound in solvent at -80°C for 6 months or -20°C for 1 month, sealed and away

from moisture.[1] It should be stored locked up.[1]

Q4: How should I dispose of 3-Phenylazetidin-3-ol hydrochloride waste?

A4: Dispose of contents and containers in accordance with local, regional, and national

regulations.[1] Releases into the environment should be avoided.[2]

Q5: What should I do in case of accidental exposure?

A5: In case of accidental exposure, take the following immediate actions:

If on skin: Wash with plenty of soap and water.[1] Remove contaminated clothing and wash it

before reuse.[1]

If inhaled: Move the victim to fresh air and keep them at rest in a comfortable breathing

position.[1]

If in eyes: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek

immediate medical attention.

If swallowed: Rinse mouth with water.[1] Do NOT induce vomiting. Call a physician or poison

control center immediately.

Troubleshooting Guide
Issue 1: The compound is not dissolving as expected.

Possible Cause: The solubility of 3-Phenylazetidin-3-ol hydrochloride may vary depending

on the solvent.

Solution: Information on the water solubility of this specific compound is not readily available.

Experiment with small quantities in different solvents commonly used in your application.

Ensure you are using a fresh, anhydrous solvent if the compound is moisture-sensitive.
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Issue 2: I observe an unexpected color change or degradation of the material.

Possible Cause: The compound may be unstable under certain conditions (e.g., exposure to

light, air, or incompatible materials).

Solution: Store the compound in a tightly sealed container, protected from light and moisture,

as recommended.[1] Review the experimental setup for any potential incompatibilities.

Issue 3: I am concerned about the potential for aerosolization of the powder during handling.

Possible Cause: The compound is a solid, and fine powders can easily become airborne.[1]

Solution: Handle the solid compound in a chemical fume hood or a glove box.[1] Use only in

areas with appropriate exhaust ventilation.[1] Avoid creating dust.[1]

Quantitative Data
Property Value Reference

Molecular Formula C9H12ClNO [3][4]

Molecular Weight 185.65 g/mol [3][4]

Appearance White to off-white solid [5]

Melting Point 90-92°C [1]

Boiling Point 170.7°C at 760 mmHg [1]

Storage Temperature 2-8°C [5]

Experimental Protocols
General Protocol for a Small-Scale Reaction

This protocol provides a general workflow for using 3-Phenylazetidin-3-ol hydrochloride in a

chemical reaction, incorporating necessary safety precautions.

Preparation and Precaution:

Work within a certified chemical fume hood.
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Ensure all necessary PPE is worn: safety glasses, lab coat, and appropriate chemical-

resistant gloves.

Have an emergency eyewash and shower station readily accessible.

Reagent Weighing and Dispensing:

Carefully weigh the required amount of 3-Phenylazetidin-3-ol hydrochloride in a tared,

clean, and dry reaction vessel inside the fume hood to minimize dust exposure.

Use a spatula for transfer and avoid generating dust.

Reaction Setup:

Add the solvent to the reaction vessel containing the 3-Phenylazetidin-3-ol
hydrochloride.

If required, place the reaction vessel in a cooling bath (e.g., ice-water bath) before adding

other reagents.

Slowly add other reagents to the reaction mixture as per the specific experimental

procedure.

Monitor the reaction for any signs of exothermic activity or unexpected changes.

Work-up and Purification:

Once the reaction is complete, quench the reaction mixture following the established

protocol for your specific synthesis.

Perform extraction, washing, and drying steps as required. All solvent handling should be

done in the fume hood.

Purify the product using appropriate techniques (e.g., chromatography, recrystallization).

Waste Disposal:
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Segregate all waste (solid and liquid) into appropriately labeled hazardous waste

containers.

Dispose of all waste according to your institution's environmental health and safety

guidelines.

Visualizations
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Caption: Safe handling workflow for 3-Phenylazetidin-3-ol hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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